4-(3-(1-Methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido)benzamide

• IUPAC Name: 4-[3-(1-methyl-6-oxopyridazin-3-yl)propanoylamino]benzamide
• InChI: InChI=1S/C15H16N4O3/c1-19-14(21)9-7-12(18-19)6-8-13(20)17-11-4-2-10(3-5-11)15(16)22/h2-5,7,9H,6,8H2,1H3,(H2,16,22)(H,17,20)
• InChI Key: RCQLXJNHNUZSBY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)CCC(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C15H16N4O3
• Molecular Weight: 300.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C15H16N4O3. Detailed structural analysis would require more specific information such as crystallographic data or spectroscopic analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by its structure and the functional groups it contains. For this compound, specific properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Synthesis and Biological Evaluation

• The compound is part of a series explored for their synthetic accessibility and biological evaluation. For instance, research on similar dihydropyridazine derivatives has demonstrated the potential for creating compounds with varied biological activities through novel O-substitution reactions. These synthetic routes pave the way for the development of compounds with potentially useful properties, including the parent compound (Shainova et al., 2019).

Potential Anti-proliferative Agents

• Another area of application involves the exploration of derivatives for anti-cancer properties. While not directly related to the specific chemical mentioned, research on structurally similar quinuclidinone derivatives has identified compounds with potent anti-cancer activity, suggesting a methodology that could be applied to study the anti-proliferative effects of our compound of interest (Soni et al., 2015).

Aggregation Enhanced Emission Properties

• Compounds with structural similarity to 4-(3-(1-Methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido)benzamide have been investigated for their unique luminescent properties. Such research indicates the potential for these compounds to be used in materials science, particularly in the development of luminescent materials with aggregation-enhanced emission characteristics (Srivastava et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s important to handle all chemicals with appropriate safety measures.